ABSTRACTYeast is a fungus that is widely applied in the food industry to produce yeast-raised bread and fermented alcoholic beverages, sausages, and dairy products. The growth and applications of yeast strains are affected by physicochemical factors, such as temperature, pH, and osmotic pressure. Mutagenesis, protoplast fusion, hybridization, genome shuffling, and structural synthetic biotechnology can be used to improve the tolerance of yeast to these physicochemical factors and alcohol to increase their flavor and ethanol production and positively influence wine color and antioxidant properties. Engineered strains exhibit a more effective metabolic activity under polar conditions and can improve the function and quality of fermented foods. This may pave the way for increasing the utilization value of yeast.

ABSTRACT Vanillin is an extensively used flavor compound valuable in the food and pharmaceutical industries. Vanillin flavoring compound is present as natural, synthetic, and biotechnologically generated. The food safety authorities contemplate biotechnologically-derived vanillin as nature-identical vanillin. This review endeavors to present an overview of the microbial approach for vanillin production. This review summarizes the current trend in the biotechnologically-derived vanillin bioconversion from agricultural byproducts rich in eugenol, ferulic acid, isoeugenol, lignin, and de novo synthesis by bacteria, fungi, and recombinant microbial cells. This review also outlines the enzymes involved in vanillin synthesis. The subsequent section deals with the cultural conditions needed for the enhanced production of vanillin. This review offers broad knowledge about the downstream processes such as isolation, characterization, purification, and recovery. The concluding section describes the limitation in the production process, specifically toxicity and by-product formation, and various strategies to overcome these factors using fermentation technology with adsorbent resins and recombinant microbial cells.

ABSTRACTIn this study, in vitro digestion and fermentation was employed to simulate the consumption of fermented okara and hence, evaluate its potential as a functional food ingredient. This is to develop a method of utilizing okara without producing secondary waste. Fermentation increased the amount of soluble dietary fiber by 187%. Bioaccessibility of amino acids, fatty acids, and vitamin K2 MK-7 is higher in the digestion supernatant of fermented okara. Bacillus subtilis also remained viable after digestion. Supernatants of fermented okara exhibited higher bio accessibility of total phenolic content and higher DPPH radical scavenging activity in the small and large intestines. Similarly, the concentrations of acetic acid, propionic acid, and butyric acid were 44.4%, 46.9%, and 51.8% higher, respectively. The gut microbiota was also found to be different in the fermentation supernatants between fermented and unfermented okara. Results demonstrated the potential of fermented okara as a functional food ingredient.

ABSTRACTThe health and yield of grapes are affected by the microorganisms associated with the grapevine. The diversity of microorganisms present on the wine grape varieties is well defined whereas, the information associated with the microorganisms of table grape varieties remains scarce. In the present study, culture-dependent method was used to isolate the microbes present on the surface of the commercial white seedless table grape cultivar, Thompson Seedless at different stages of berry development. The microbial load of the grape berry surface increased as the berry progressed toward the ripening stage resulting in the identification of core bacteria (29), filamentous fungi (19) and yeast (3). A diversity analysis study also revealed that Cladosporium cladosporioides, was found in the vineyard on grapes from the early berry development stages, as an emerging pre-harvest pathogen. The study would help in understanding and exploiting the microbiota of table grape berry in agronomic and biotechnological applications.

ABSTRACTThe epithelial cells of the mammary gland secrete extracellular nanovesicles known as exosomes that carry and protect microRNAs and other various signaling biomolecules. Milk exosomes are stable during processing and remain protected from digestion in the gastrointestinal tract in order to reach specific target cells including peripheral tissues by crossing biological barriers. Milk exosomal microRNAs have their role as growth-promoting factor, in immunological programming, improving allergy tolerance and epigenetic controller of other mRNAs. However, in contrast, many translational evidence indicated that excessive consumption of bovine milk and continuous exposure of these exosomal microRNAs may be responsible for chronic inflammatory diseases of contemporary societies. Milk exosomes have potential preventive impact on necrotizing enterocolitis, ulcerative colitis, and inflammatory bowel diseases and may be targeted as preventive medicine or in therapeutic diets and also have potential as a nano-vehicle for drug delivery for chemotherapy.

ABSTRACTOwing to the shortage of raw milk in Russia, a rational method for processing secondary raw materials, such as whey, is essential. More than 50% of milk solids and 80% of whey proteins with high bioavailability pass into whey from milk. However, allergenicity is a limiting factor for its application in food technologies. This study aimed to select enzymes and optimize the bioconversion of β-lactoglobulin (β-LG) in the ultrafiltration (UF) concentrate of cheese whey to obtain a hydrolyzate with attractive organoleptic properties and minimal residual antigenicity. The properties of raw materials and finished products were studied according to standard methods. Studies on single-celled microorganisms indicated no adverse effects of β-LG hydrolyzate on the generative reaction, chemotactic response, motion, motility, morphological and biochemical indicators, and survival rate of Tetrahymena pyriformis.

ABSTRACT Sotol is an alcoholic beverage obtained after the spontaneous fermentation of the sotol plant (Dasylirion spp), commonly known as a pineapple. However, the microorganisms and chemical changes involved during this fermentation process are unknown. The objectives of this research were to identify the cultivable and non-cultivable microorganisms involved during this fermentation using PCR, PCR-DGGE, and the sequencing of the 16S and 18S ribosomal genes, and to determine the chemical changes that occur throughout the fermentation process. Results showed the presence of 28 microorganisms during the sotol (Dasylirion durangensis) production which corresponded to Bacillus, Lactobacillus, Kluyveromyces and Pichia genera, with the major-species richness, occurring in the dry fermentation stage. On the 7th day of fermentation, 80% of total sugar was consumed. While, on the 10th day of fermentation, the highest (96%) consumption of total sugar and the highest (9.5% v/v) ethanol concentration were observed. During this stage of fermentation, most of the microorganisms isolated belonged to Lactobacillus, Bacillus, and Kluyveromyces genera. Like in the production of mescal and tequila, on the 10th day of fermentation, the presence of organic compounds such as isoamyl acetate, isoamyl alcohol, limonene, and 2-phenylethanol was confirmed. The knowledge gathered about the microorganisms and chemical changes involved during sotol production could help to standardize the process for obtaining a beverage with organoleptic characteristics desirable to consumers.

ABSTRACTThe ability to rapidly detect pathogens in food is important from public health and food safety reasons. Traditional culture-based detection methods tend to be laborious, time consuming, technically demanding and may be limited due to their low sensitivity. Rapid detection methods for foodborne pathogens should be specific and sensitive to detect pathogens in low numbers. Sensitivity is important because a single pathogen present in food has the potential risk to cause infection. PCR and Real-time PCR are rapid, sensitive, and specific but require specific instruments and laboratory set-up. In the present study, a simple loop-mediated isothermal amplification (LAMP) assay was developed for rapid detection of Staphylococcus aureus. The LAMP assay was found to be ten times more sensitive than traditional end-point PCR with analytical sensitivity of 0.56 pg/μl and 5.6 pg/μl of DNA, respectively. In spiked chevon samples inoculated with S. aureus, the detection limit of LAMP and PCR assay was 3.3 × 105 CFU/g and 3.3 × 106 CFU/g, respectively, without enrichment. After enriching the samples for 6 h, the detection limit improved to 3.3 × 102 CFU/g and 3.3 × 104 CFU/g, respectively, indicating LAMP to be 100-fold more sensitive than PCR. The detection limit further improved to 3.3 CFU/g of meat after enrichment of 12 h. The developed LAMP was also found to be suitable when evaluated on field samples. The present study reports a simple LAMP assay for rapid visual detection of S. aureus which has potential for use in resource limited settings.

ABSTRACTThis study evaluated the bioactivity and anti-obesity effects of Aronia vinegar (AV) prepared using Acetobacter pasterurianus SRCM 101341. AV had higher ABTS and DPPH radical scavenging activity (92.16 and 93.80%) compared with commercial vinegar (CV). Total polyphenol, flavonoid, and anthocyanin contents in the AV were 15.06 mg GAE/mL, 2.85 mg QE/mL, and 7.59 mg C3GE/L, respectively. RAW 264.7 cells treated with 3% AV showed higher inhibitory effect on nitric oxide production (21.6%) compared to CV treated cells. Similarly, 3T3-L1 cells treated with 3% AV showed decreased lipid (12.1%) and triglyceride (10.1%) accumulation compared to CV treated cells. Furthermore, qRT-PCR studies showed that 3% AV treatment suppressed 0.62- and 0.67-fold expression of PPAR-γ and C/EBPα in 3T3-L1 cells. Additionally, oral administration of AV reduced body weight, fat, and serum lipid profile without any histopathological effect in 5-week-old C57BL/6 obesity-induced mice.

ABSTRACT Advanced glycation end products (AGEs) are toxic with a high capacity to cause damages to health, mainly associated with diabetes complications. In this study, soybean isoflavone extracts were subjected to different biotransformation processes: Lactobacilli fermentation, Enzymatic and Enzymatic followed by fermentation, in order to improve their antioxidant capacity and bioactive isoflavone content. The effects of the biotransformation processes on total phenolic content, antioxidant activities, and isoflavone profile were evaluated. Analyses of antiglycation activity of the isoflavones extracts were evaluated by glycation models in vitro. The results showed that all bioprocesses increased the aglycone content, as well as the antioxidant capacity by about 2.5 times using ORAC and 1.6 times using FRAP assays. The results were superior for enzymatic biotransformation followed by fermentation. All processes showed about 24,33% to 57,33% of anti-glycationt capacity, indicating that biotransformation improved the bioactivity of isoflavones extracts for glycation inhibitory activity, as well as the associated e antioxidant capacity.